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The following table synthesizes data from multiple studies on Arabidopsis thaliana ethylene receptor

mutants, highlighting the impact of different mutant combinations on growth and development. A key

finding across research is that ethylene receptors function as negative regulators of the pathway; their loss

leads to constitutive ethylene responses [1] [2].

Mutant Receptors Receptors Phenotype Key Experimental
Combination Present Absent Description Context
Single Mutants 4 others 1 No obvious phenotype Etiolated seedling assay
(e.g., etrl, ersi) in air; functionally (triple response); light-
[1] [3] redundant [1] [3]. grown seedling and adult
plant morphology.
ersl etrl double ETR2, ETR1, Severe constitutive Comparative analysis
mutant [1] [3] EIN4, ERS1 response: miniature with other constitutive
ERS2 rosette, delayed mutants (ctr1, triple
flowering, sterility in mutants); introduction of
light-grown plants; more  ein2 mutation to test
severe than ctrl [1] [3]. dependency.
Subfamily I ERS1, ETR1, Constitutive ethylene Etiolated seedling
triple mutant ERS2 ETR2, EIN4A response, but less hypocotyl growth assay;
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Mutant Receptors Receptors Phenotype Key Experimental

Combination Present Absent Description Context

(e.g., etrl etr2 severe than ers1 etrl rosette size

ein4) [1] [4] double mutant [1]. measurement.

Receptor triple 2 others 3 Partial constitutive Hypocotyl length

mutants (various ethylene response in measurement in dark-

combinations) [1] etiolated seedlings, but grown seedlings
remain responsive to with/without ethylene.

exogenous ethylene [1].

ersl etr2 eind ETR1 ERS1, Strong growth Seedling hypocotyl
ers2 (ERS1 ETR2, inhibition (severe length, primary root
quadruple) [3] EIN4, ERS2  constitutive response) length, and rosette
[3]. growth analysis.
etrl etr2 ein4 ERS1 ETR1, Mild growth inhibition Seedling hypocotyl
ers2 (ETR1 ETR2, (weak constitutive length, primary root
quadruple) [3] EIN4, ERS2 response) [3]. length, and rosette

growth analysis.

Key Experimental Methodologies

The data in the comparison table are generated through well-established protocols. Here are the core

methodologies used in the cited studies.

¢ Genetic Crossing and Mutant Generation: Combinatorial mutant lines are created by crossing
individual T-DNA insertion or other loss-of-function alleles. The identity of complex mutants is
confirmed via PCR-based genotyping [1] [3]. In some studies, CRISPR-Cas9 is used to generate
quintuple mutant backgrounds lacking all five native receptors [4].
¢ Phenotypic Characterization
o Etiolated Seedling "Triple Response" Assay: Seeds are germinated and grown in the dark
for 3-5 days in the presence of air or ethylene (or its precursor ACC). Phenotypes scored
include: hypocotyl length, root length, and apical hook exaggeration [1] [5] [3]. This is the
standard bioassay for ethylene response.
o Light-Grown Plant Morphology: Seedlings and adult plants grown under normal light
conditions are analyzed for rosette diameter, leaf size, primary root length, root hair
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density, flowering time, and fertility [1] [6] [3].

o Biochemical Complementation: Transgenic expression of wild-type or mutated receptor
genes (e.qg., ETR1p:ETR1, ETR1p:etr1-1) in a mutant background is used to test receptor
function and the importance of specific protein domains [5] [3] [4].

¢ Molecular Analyses

o Gene Expression Analysis: Quantitative RT-PCR or microarrays measure transcript levels of
ethylene-responsive genes (e.g., CHIB, ERF1) to quantify signaling output [6] [3].

o Epistasis Analysis: Double mutants are generated to determine genetic hierarchy. For
example, introducing an ein2 loss-of-function mutation into a constitutive receptor mutant
background (e.g., ers1 etrl) tests if the phenotype is dependent on the central signaling protein
EIN2 [1].

Ethylene Signhaling Pathway and Mutant Impact

The diagrams below illustrate the canonical ethylene signaling pathway and how receptor mutants alter its

function.
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Figure 1: Canonical Ethylene Signaling Pathway
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Figure 2: Signaling State in Receptor Loss-of-Function Mutants
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Research Implications and Future Directions

The functional analysis of ethylene receptor mutants reveals several critical concepts and open questions for

future research.
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¢ Functional Specialization vs. Redundancy: While the receptors show significant functional
redundancy, certain isoforms play more critical roles. The severe phenotype of the ers1 etr1 double
mutant underscores the primary importance of subfamily | receptors (ETR1 and ERS1) in
signaling, especially in light-grown plants [1] [3].

¢ Alternative Signaling Pathways: Genetic evidence suggests that ethylene receptors can partially
repress ethylene responses through a pathway that does not involve CTR1, potentially mediated by
the N-terminal portion of the receptor [7].

¢ Dual Function of Receptors: Some studies propose that ERS1 may have a dual role, acting as a
negative regulator in some contexts but also promoting ethylene responses in an ETR1-dependent
manner [3].

¢ Ligand Binding Affinity and Sensitivity: Recent research using engineered receptors with altered

ethylene-binding affinity (e.g., ETR1ASP25ASN) demonstrates that binding affinity is a direct
determinant of plant sensitivity to the hormone and can fine-tune growth responses [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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